2-({1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfanyl)-N-[(2-chlorophenyl)methyl]acetamide
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Description
2-({1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}sulfanyl)-N-[(2-chlorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C25H28ClN3O2S and its molecular weight is 470.03. The purity is usually 95%.
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Scientific Research Applications
Reactions and Derivatives
Research exploring the reactions of aziridines with acetyl compounds, including acetyl chloride, has shown that these reactions yield corresponding acetamide derivatives in good yields. This type of research is foundational for developing new synthetic routes and compounds with potential applications in pharmaceuticals and materials science (Okada, Takahama, & Sudo, 1970).
Heterocyclic Syntheses
Thioureido-acetamides have been identified as versatile starting materials for synthesizing various heterocyclic compounds in one-pot cascade reactions. These syntheses are crucial for developing novel molecules with potential therapeutic or material applications (Schmeyers & Kaupp, 2002).
Antibacterial Agents
A study on the synthesis and QSAR (Quantitative Structure-Activity Relationship) studies of 4-oxo-thiazolidines and 2-oxo-azetidines as potential antibacterial agents highlights the importance of structural and physicochemical parameters in designing effective antimicrobial compounds. This research underlines the potential for acetamide derivatives in contributing to new antibacterial therapies (Desai, Shah, Bhavsar, & Saxena, 2008).
Metabolic Studies
The comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes demonstrates the metabolic pathways and potential toxicological implications of similar compounds. Such studies are crucial for understanding the environmental and health impacts of chemical compounds (Coleman, Linderman, Hodgson, & Rose, 2000).
Properties
IUPAC Name |
2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfanyl-N-[(2-chlorophenyl)methyl]acetamide |
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InChI |
InChI=1S/C25H28ClN3O2S/c26-21-11-5-3-9-19(21)15-27-24(30)18-32-23-16-29(22-12-6-4-10-20(22)23)17-25(31)28-13-7-1-2-8-14-28/h3-6,9-12,16H,1-2,7-8,13-15,17-18H2,(H,27,30) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQZGUEMUZYNJPV-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC(=O)NCC4=CC=CC=C4Cl |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28ClN3O2S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.0 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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